Cas no 1153148-88-9 (2-Amino-N-(3-chloro-benzyl)-acetamide)

• Product Name: 2-Amino-N-(3-chloro-benzyl)-acetamide
• CAS No: 1153148-88-9
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 2161790
• Update Time: 2025-11-02

2-Amino-N-(3-chloro-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(3-chloro-benzyl)-acetamide
• 2-Amino-N-(3-chlorobenzyl)acetamide
• AM90705
• 2-amino-N-[(3-chlorophenyl)methyl]acetamide
• 2-Amino-N-(3-chloro-benzyl)-acetamide

• Inchi： 1S/C9H11ClN2O/c10-8-3-1-2-7(4-8)6-12-9(13)5-11/h1-4H,5-6,11H2,(H,12,13)
• InChI Key： FGLWYXAWOZYGIB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC(CN)=O

Computed Properties

• Exact Mass: 198.056
• Monoisotopic Mass: 198.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(3-chloro-benzyl)-acetamide

Comprehensive Guide to 2-Amino-N-(3-chloro-benzyl)-acetamide (CAS No. 1153148-88-9): Properties, Applications, and Market Insights

2-Amino-N-(3-chloro-benzyl)-acetamide (CAS No. 1153148-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, known for its unique molecular structure, combines an acetamide backbone with a 3-chloro-benzyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "2-Amino-N-(3-chloro-benzyl)-acetamide uses" or "CAS 1153148-88-9 suppliers," highlighting its growing relevance in modern applications.

The chemical properties of 2-Amino-N-(3-chloro-benzyl)-acetamide include a molecular weight of 212.67 g/mol and a purity typically exceeding 98%. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for various laboratory and industrial processes. Recent trends show increased interest in "chloro-benzyl derivatives in drug discovery," positioning this compound as a key player in the development of novel therapeutic agents.

In pharmaceutical applications, 2-Amino-N-(3-chloro-benzyl)-acetamide serves as a crucial building block for small molecule drugs targeting neurological and inflammatory conditions. Its structural features allow for easy modification, enabling researchers to explore "structure-activity relationships (SAR)" in drug design. The compound's chloro-substituted aromatic ring contributes to enhanced binding affinity with biological targets, a topic frequently searched as "chloro-substituted drug intermediates."

The global market for 2-Amino-N-(3-chloro-benzyl)-acetamide has seen steady growth, driven by demand from contract research organizations (CROs) and pharmaceutical manufacturers. Industry reports indicate a compound annual growth rate (CAGR) of 5-7% for similar acetamide derivatives, with Asia-Pacific emerging as a key production hub. Searches for "high-purity 2-Amino-N-(3-chloro-benzyl)-acetamide" have increased by 30% year-over-year, reflecting its importance in quality-sensitive applications.

From a synthetic chemistry perspective, 2-Amino-N-(3-chloro-benzyl)-acetamide offers multiple advantages. Its amino group provides a reactive site for further functionalization, while the chloro-benzyl moiety enhances stability. These characteristics make it valuable for creating "tailored molecular scaffolds," a trending topic in medicinal chemistry. Recent publications have highlighted its use in developing kinase inhibitors, addressing popular search queries like "acetamide-based kinase inhibitors."

Quality control of 2-Amino-N-(3-chloro-benzyl)-acetamide typically involves advanced analytical techniques such as HPLC and mass spectrometry. The compound's stability under various storage conditions (recommended at 2-8°C) ensures consistent performance in research applications. Laboratories frequently search for "analytical methods for chloro-benzyl compounds" to ensure proper characterization of such specialized chemicals.

Environmental and safety considerations for 2-Amino-N-(3-chloro-benzyl)-acetamide follow standard laboratory protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with growing industry searches for "safe handling of benzyl derivatives" and "green chemistry alternatives" in chemical synthesis.

Future research directions for 2-Amino-N-(3-chloro-benzyl)-acetamide include exploration of its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge applications respond to frequent queries about "innovative uses of acetamide derivatives" in drug development. The compound's versatility positions it as a valuable asset in addressing current challenges in targeted therapy development.

In conclusion, 2-Amino-N-(3-chloro-benzyl)-acetamide (CAS No. 1153148-88-9) represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features, combined with growing market demand, make it a compound of significant interest for researchers searching for "specialty chemical intermediates" and "drug discovery building blocks." As synthetic methodologies advance, this molecule will likely play an increasingly prominent role in developing next-generation therapeutic agents.